N-(2-methoxy-4-nitrophenyl)-2-(phenylsulfanyl)acetamide

• IUPAC Name: N-(2-methoxy-4-nitrophenyl)-2-phenylsulfanylacetamide
• InChI: InChI=1S/C15H14N2O4S/c1-21-14-9-11(17(19)20)7-8-13(14)16-15(18)10-22-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,16,18)
• InChI Key: MUGSOVSRZPFSHF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)CSC2=CC=CC=C2
• Molecular Formula: C15H14N2O4S
• Molecular Weight: 318.3 g/mol

Description

N-(2-methoxy-4-nitrophenyl)-2-(phenylsulfanyl)acetamide, also known as MNA-715, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the phenylacetamide family and has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Characterization

N-(2-methoxy-4-nitrophenyl)-2-(phenylsulfanyl)acetamide serves as an intermediate in the synthesis of complex molecules with potential applications in medicine and materials science. For instance, the compound has been used in the synthesis of derivatives aimed at anticancer applications, as demonstrated by Robin et al. (2002), who described the production of a related compound in the synthesis pathway of an anticancer drug side chain (M. Robin, J. Galy, A. Kenz, M. Pierrot, 2002). Similarly, Zhang Qun-feng (2008) explored the catalytic hydrogenation for green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide, highlighting the importance of such intermediates in developing eco-friendly chemical processes (Zhang Qun-feng, 2008).

Materials Science Applications

In materials science, derivatives of N-(2-methoxy-4-nitrophenyl)-2-(phenylsulfanyl)acetamide have been utilized for their photophysical properties. Andrews et al. (2009) synthesized lanthanide-ion complexes with related chromophores, revealing how these compounds can be used in sensitized luminescence applications, a principle applicable in lighting and display technologies (Michael B. Andrews, Benjamin D. Ward, R. Laye, B. Kariuki, Simon J. A. Pope, 2009).

Theoretical and Computational Chemistry

Theoretical studies, such as those conducted by Al‐Sehemi et al. (2017), have focused on the computational characterization of N,N-diacylaniline derivatives, including compounds similar to N-(2-methoxy-4-nitrophenyl)-2-(phenylsulfanyl)acetamide. These studies provide insights into the electronic structure and potential reactivity of such compounds, paving the way for their application in novel chemical syntheses and materials (A. Al‐Sehemi, Reem S Abdul-Aziz Al-Amri, A. Irfan, 2017).

Environmental and Green Chemistry

Photocatalytic degradation studies, such as those by Jallouli et al. (2017), have investigated the degradation of organic pollutants using TiO2 nanoparticles, with acetaminophen being a related compound studied for its degradation under UV light. This research highlights the potential environmental applications of photocatalytic processes involving compounds related to N-(2-methoxy-4-nitrophenyl)-2-(phenylsulfanyl)acetamide (N. Jallouli, K. Elghniji, H. Trabelsi, M. Ksibi, 2017).